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Compound of Interest

Compound Name:
7-Bromo-5-methyl-

[1,2,4]triazolo[1,5-a]pyrimidine

Cat. No.: B12430263

Get Quote

Executive Summary: The "Chameleon" Scaffold
In the landscape of privileged structures, [1,2,4]triazolo[1,5-a]pyrimidine (TP) stands out as a

versatile bioisostere for the purine ring system. Unlike classical bioisosteres that merely mimic

sterics, the TP scaffold offers a tunable electronic profile that allows it to function as a surrogate

for adenosine, guanine, and quinazoline cores while often improving metabolic stability and

solubility.

This guide dissects the strategic application of the TP scaffold in drug design, focusing on its

utility in kinase inhibition, adenosine receptor antagonism, and tubulin modulation. We provide

actionable synthetic protocols and structural insights to facilitate its integration into your lead

optimization campaigns.

Structural & Physicochemical Profile
The [1,2,4]triazolo[1,5-a]pyrimidine system is a fused bicyclic heterocycle containing four

nitrogen atoms. Its bioisosteric value stems from its ability to present hydrogen bond acceptors

and donors in vectors spatially similar to purines, yet with distinct dipole moments and pKa

values.
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Purine Mimicry and Numbering
The numbering of the TP scaffold is critical for SAR discussions. The standard IUPAC

numbering assigns the bridgehead nitrogen as position 4.

Purine Homology: The TP scaffold is isoelectronic with purines.

Key Difference: The C-8 position of purine is susceptible to oxidative metabolism (e.g., by

xanthine oxidase). The equivalent position in TP (C-2) or the bridgehead arrangement

renders the scaffold resistant to these specific metabolic pathways.

Binding Mode: In kinase hinge regions, TP derivatives often adopt a "flipped" binding mode

compared to adenosine, utilizing N3 and substituents at C-2 or C-7 for key interactions.

Physicochemical Advantages
Property Purine (Adenine)

Triazolo[1,5-
a]pyrimidine

Advantage

H-Bond Acceptors N1, N3, N7
N1, N3, N8 (varies by

sub)

Tunable H-bond

vectors

Solubility Low (Planar stacking) Moderate to High

Improved sp3

character access via

C5/C7

Metabolic Stability
Low (Deamination,

Oxidation)
High

Resistant to purine

nucleosidases

pKa (Conj. Acid) ~4.2 (N1) ~2.5 (N3)
Reduced non-specific

binding

Synthetic Methodologies: Regiocontrol is Key
The primary route to the TP scaffold is the cyclocondensation of 3-amino-1,2,4-triazole with

1,3-electrophiles (e.g.,

-diketones,

-ketoesters). The challenge lies in regioselectivity.
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The Cyclocondensation Protocol
Reaction of 3-amino-1,2,4-triazole with an unsymmetrical 1,3-diketone (

) can yield two isomers:

5-R1-7-R2-TP

7-R1-5-R2-TP

Control Factors:

pH Dependence: Acidic conditions often favor the formation of the isomer where the more

electron-rich carbonyl reacts with the exocyclic amine.

Sterics: Bulky groups tend to direct to the 7-position to minimize steric clash with the triazole

ring protons.

3-Amino-1,2,4-triazole

Schiff Base / Enamine

+ Reagent
(Reflux)

1,3-Diketone
(R1-CO-CH2-CO-R2)

Isomer A:
5-R1-7-R2

Path A (Kinetic)

Isomer B:
7-R1-5-R2

Path B (Thermodynamic)

Click to download full resolution via product page

Caption: Divergent synthesis of triazolo[1,5-a]pyrimidine regioisomers controlled by pH and

steric factors.

Standard Operating Procedure (SOP)
Synthesis of 5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine

Reagents: 3-Amino-1,2,4-triazole (10 mmol), 2,4-Pentanedione (12 mmol), Glacial Acetic

Acid (15 mL).

Procedure:
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Dissolve amine in acetic acid.

Add diketone dropwise.

Reflux at 118°C for 4-6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

Cool to room temperature. The product often crystallizes.

If no precipitate, evaporate solvent and recrystallize from Ethanol/Water.

Validation: 1H NMR (DMSO-d6) should show a singlet for C6-H around

7.0-7.2 ppm and two distinct methyl singlets.

Bioisosteric Applications & Case Studies
Kinase Inhibition: The "Hinge Flip"
In CDK2 and PI3K inhibitors, the TP scaffold replaces the purine core. However,

crystallographic data (e.g., PDB 2C6O) reveals that TP often binds in a flipped orientation

(rotated 180°) relative to adenine.

Adenine: N1 accepts H-bond from backbone NH; N6-NH2 donates to backbone CO.

TP: N3 accepts H-bond; C2 substituents or N-substituents interact with the gatekeeper or

solvent front.

Case Study: CDK2 Inhibitors Replacing the purine of Roscovitine with TP maintained CDK2

potency while altering selectivity profiles against GSK-3

. The TP core allows for the introduction of solubilizing groups at C-5 and C-7 without disrupting
the planar hinge-binding motif.

Tubulin Modulation: Cevipabulin
Cevipabulin (TTI-237) demonstrates the scaffold's utility beyond kinases.

Mechanism: Binds to the Vinca domain of tubulin but promotes polymerization (Taxol-like

effect) rather than depolymerization.[1]
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Structure: A 5-chloro-6-aryl-7-amino-TP derivative.

Key Insight: The TP core provides a rigid spacer that positions the trifluoropropylamine and

the fluoroaryl group to lock the tubulin heterodimer.

Multidrug Resistance (MDR) Reversal
Recent studies (e.g., Compound NYH-707) utilize the TP scaffold to inhibit ABCB1 (P-

glycoprotein).

Strategy: Coumarin-linked TP derivatives.

Result: Reversal of Paclitaxel resistance in cancer cell lines by blocking drug efflux pumps.

The TP ring participates in

-

stacking with Phe994 in the ABCB1 binding pocket.

Purine Scaffold
(Adenine)

Triazolo[1,5-a]pyrimidine
Scaffold

Isoelectronic

Biological Target

Native Ligand

Bioisosteric Replacement

Kinase Hinge
(CDK2, PI3K)

*Flipped Binding*

Adenosine Receptor
(A2A Antagonist)

*Selectivity via N5/N8*

Tubulin (Vinca Site)
*Polymerization Promotion*
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Caption: Bioisosteric mapping of TP scaffold across diverse biological targets.

Experimental Protocol: Microwave-Assisted
Synthesis
For high-throughput library generation, microwave irradiation improves yield and

regioselectivity.

Protocol: 7-Amino-6-Aryl-TP Synthesis

Reagents: 3-Amino-1,2,4-triazole (1 eq),

-cyanoketone or aryl-substituted 3-oxo-propanenitrile (1 eq).

Solvent: Ethanol or DMF.

Conditions: Microwave irradiation at 150°C for 15-20 minutes.

Workup: Cool to 0°C. Filter the precipitate. Wash with cold ethanol.

Note: This route specifically yields the 7-amino derivative, crucial for mimicking the N6-amine

of adenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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